3-Bromo-5-(2,3-difluorophenyl)phenol, 95%
Overview
Description
3-Bromo-5-(2,3-difluorophenyl)phenol, 95% (also known as 3-Bromo-5-difluorophenol) is a synthetic organic compound and a member of the phenol family of compounds. It is a colorless solid with a melting point of 97 °C and a boiling point of 287 °C. 3-Bromo-5-difluorophenol is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. In addition, it has been used as a reagent in various laboratory experiments.
Scientific Research Applications
3-Bromo-5-difluorophenol has been used in various scientific research applications, including the synthesis of novel compounds, such as pharmaceuticals, agrochemicals, and other compounds. It has also been used as a reagent in various laboratory experiments, such as the synthesis of 3-bromo-5-difluorobenzaldehyde and 3-bromo-5-difluorobenzene.
Mechanism of Action
The mechanism of action of 3-bromo-5-difluorophenol is not well understood. However, it is believed that the reaction of 3-bromophenol with 2,3-difluorobenzene in the presence of an acid catalyst, such as sulfuric acid, results in the formation of an intermediate, which is then converted to the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-5-difluorophenol have not been studied in detail. However, it is known to be a mild irritant to the skin and eyes, and can cause respiratory irritation.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-5-difluorophenol in laboratory experiments is its high yield. The reaction is typically complete within 2-4 hours and the yield of the product is typically around 95%. However, it is important to note that this compound is a mild irritant and should be handled with caution.
Future Directions
Future research on 3-bromo-5-difluorophenol could focus on the development of more efficient synthesis methods, as well as the optimization of reaction conditions for the synthesis of various compounds. In addition, further research could be conducted to better understand the biochemical and physiological effects of this compound. Finally, further studies could be conducted to investigate the potential applications of this compound in various fields, such as medicine and agriculture.
Synthesis Methods
3-Bromo-5-difluorophenol can be synthesized by the reaction of 3-bromophenol with 2,3-difluorobenzene in the presence of an acid catalyst, such as sulfuric acid. The reaction is carried out at a temperature of 80-100°C for 2-4 hours. The yield of the product is typically around 95%.
properties
IUPAC Name |
3-bromo-5-(2,3-difluorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrF2O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWCVFLZVZXASMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=CC(=CC(=C2)Br)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrF2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10686394 |
Source
|
| Record name | 5-Bromo-2',3'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(2,3-difluorophenyl)phenol | |
CAS RN |
1261976-17-3 |
Source
|
| Record name | 5-Bromo-2',3'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10686394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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